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Compound of Interest

Compound Name: 4-Bromo-2-furaldehyde

Cat. No.: B1334072 Get Quote

An In-depth Technical Guide to 4-Bromo-2-furaldehyde

For researchers, scientists, and professionals in drug development, 4-Bromo-2-furaldehyde is

a significant compound with versatile applications. This technical guide provides core

information on its molecular properties and illustrates its role in various scientific domains.

Core Molecular Data
4-Bromo-2-furaldehyde, also known as 4-bromofuran-2-carbaldehyde, is a furan derivative

characterized by a bromine atom at the fourth position and an aldehyde group at the second.[1]

This structure imparts a unique reactivity that makes it a valuable intermediate in organic

synthesis.[1]

The fundamental molecular details of 4-Bromo-2-furaldehyde are summarized in the table

below, providing a clear reference for quantitative data.
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Property Value Source

Molecular Formula C5H3BrO2 [1][2][3]

Molecular Weight 174.98 g/mol [1][2]

CAS Number 21921-76-6 [1][2]

Appearance
White to orange to green

powder/crystal
[1]

Melting Point 53 - 58 °C [1]

Applications and Synthesis Pathways
4-Bromo-2-furaldehyde serves as a crucial building block in the synthesis of more complex

molecules.[1] Its ability to participate in various chemical reactions makes it a key intermediate

in several industrial and research applications.

The following diagram illustrates the logical relationship between 4-Bromo-2-furaldehyde and

its primary application areas, highlighting its role as a precursor in different fields of chemical

synthesis.

Starting Material

Key Application Areas

Resulting Products & Research Areas

4-Bromo-2-furaldehyde

Pharmaceutical Synthesis Flavor and Fragrance Industry Polymer Chemistry Agrochemical Development

Biologically Active Compounds
(e.g., Anti-cancer agents)

Therapeutic Molecules for
Neurological Disorders Unique Aromatic Profiles Specialty Polymers with

Enhanced Properties Novel Agrochemicals
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Applications of 4-Bromo-2-furaldehyde

Experimental Protocols
While specific, detailed experimental protocols are highly dependent on the target molecule

and reaction conditions, a general synthetic workflow involving 4-Bromo-2-furaldehyde often

follows these key stages. The following diagram outlines a typical experimental workflow for

utilizing this compound as an intermediate.

1. Reaction Setup
- 4-Bromo-2-furaldehyde

- Reactants & Solvent
- Inert Atmosphere (if needed)

2. Reaction
- Temperature Control

- Stirring
- Monitoring (TLC, GC-MS)

3. Work-up
- Quenching
- Extraction
- Washing

4. Purification
- Column Chromatography

- Recrystallization
- Distillation

5. Characterization
- NMR

- IR
- Mass Spectrometry

Click to download full resolution via product page

General Synthetic Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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